Cas no 2639378-31-5 (rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid)

• Product Name: rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid
• CAS No: 2639378-31-5
• MF: C₉H₁₄FNO₂
• MW: 187.211366176605
• CID: 5639261
• PubChem ID: 165897120
• Update Time: 2025-11-07

rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid
• 2639378-31-5
• EN300-28229023

• Inchi： 1S/C9H14FNO2/c10-9-4-2-1-3-8(9,7(12)13)5-11-6-9/h11H,1-6H2,(H,12,13)/t8-,9-/m0/s1
• InChI Key： SJWAEMQULIKNMY-IUCAKERBSA-N
• SMILES： F[C@@]12CNC[C@]1(C(=O)O)CCCC2

Computed Properties

• Exact Mass: 187.10085685g/mol
• Monoisotopic Mass: 187.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 49.3Ų

Additional information on rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid

Racemic (3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic Acid: A Comprehensive Overview

The compound rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid (CAS No. 2639378-31-5) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoindoles, which are bicyclic aromatic compounds with a fused benzene ring and a pyrrole-like structure. The presence of a fluorine atom at the 7a position introduces unique electronic and steric properties, making this compound particularly interesting for researchers in medicinal chemistry and materials science.

Recent studies have highlighted the importance of isoindole derivatives in drug discovery, particularly as scaffolds for bioactive molecules. The fluorine substitution at the 7a position in this compound is known to enhance lipophilicity and improve drug-like properties such as permeability and stability. These attributes make it a promising candidate for the development of novel therapeutic agents targeting various disease states, including cancer, inflammation, and neurodegenerative disorders.

One of the most notable aspects of rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid is its stereochemistry. The compound exists as a racemic mixture, with equal amounts of the (3aR,7aS) and (3aS,7aR) enantiomers. Stereochemistry plays a critical role in determining the biological activity of chiral compounds, and recent research has emphasized the importance of enantiomeric purity in achieving desired pharmacological effects. For instance, studies have shown that enantiomerically pure isoindoles can exhibit superior selectivity and potency in binding to specific molecular targets.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of an appropriate isoindole precursor. Advanced methodologies such as Suzuki-Miyaura coupling or Stille coupling are often employed to introduce functional groups at specific positions on the isoindole ring. The introduction of the fluorine atom at the 7a position is achieved through either electrophilic substitution or through strategic fluorination reactions that preserve the stereochemistry of the molecule.

From an applications perspective, rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid has shown potential in several areas:

• Medicinal Chemistry: Its unique structure makes it an ideal candidate for exploring new drug leads. Recent research has focused on its ability to modulate key enzymes and receptors involved in disease pathways.
• Materials Science: The compound's electronic properties make it suitable for applications in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics.
• Catalysis: Isoindoles have been explored as ligands in transition metal-catalyzed reactions, offering enhanced catalytic efficiency compared to traditional ligands.

In terms of biological activity, recent studies have demonstrated that rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3a-carboxylic acid exhibits potent inhibitory activity against certain kinases associated with cancer progression. For example, preclinical data suggest that this compound can effectively suppress the activity of Aurora kinases, which are critical regulators of mitosis and are often overexpressed in cancer cells. This finding underscores its potential as a lead compound for anti-cancer drug development.

Furthermore, the compound's carboxylic acid group provides versatility in chemical modification. Researchers have explored its use as a building block for constructing larger molecular frameworks through techniques such as peptide coupling or esterification. These modifications can enhance bioavailability or improve targeting capabilities for specific tissues or cell types.

The latest advancements in computational chemistry have also contributed significantly to understanding the properties of rac-(3aR,7aS)-7a-fluoro-octahydro-1H-isoindole-3